
An In-depth Technical Guide to N-Hydroxymethyl
Succinimide: Chemical Structure and Reactivity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Hydroxymethyl succinimide

Cat. No.: B1213305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Hydroxymethyl succinimide, systematically named 1-(hydroxymethyl)pyrrolidine-2,5-dione,

is a chemical compound of interest in organic synthesis and medicinal chemistry. Its structure,

which incorporates a reactive hydroxymethyl group attached to a succinimide ring, makes it a

valuable intermediate for the introduction of the succinimide moiety and for further chemical

modifications. This guide provides a comprehensive overview of its chemical structure,

synthesis, and reactivity, supported by available data and experimental insights.

Chemical Structure and Properties
N-Hydroxymethyl succinimide is a white to off-white crystalline solid. It is soluble in polar

solvents such as water and alcohols.[1] Key chemical and physical properties are summarized

in the table below.
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Property Value Reference

CAS Number 5146-68-9 [2]

IUPAC Name
1-(hydroxymethyl)-2,5-

pyrrolidinedione
[2]

Molecular Formula C₅H₇NO₃ [2]

Molecular Weight 129.12 g/mol [2]

Physical State Solid [2]

Solubility Soluble in polar solvents [1]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[2]

Below is a diagram of the chemical structure of N-Hydroxymethyl succinimide.
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Chemical Structure of N-Hydroxymethyl Succinimide
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Caption: Chemical structure of N-Hydroxymethyl succinimide.

Synthesis of N-Hydroxymethyl Succinimide
The primary method for the synthesis of N-Hydroxymethyl succinimide involves the reaction

of succinimide with formaldehyde. This reaction is a nucleophilic addition of the imide nitrogen

to the carbonyl carbon of formaldehyde.

A general representation of this synthesis is depicted below:
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Synthesis of N-Hydroxymethyl Succinimide
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Caption: General synthesis pathway for N-Hydroxymethyl succinimide.

While specific, detailed experimental protocols for the synthesis of N-Hydroxymethyl
succinimide are not extensively documented in readily available literature, a similar reaction

for the synthesis of N-hydroxymethyl-nicotinamide from nicotinamide and formaldehyde

suggests a potential methodology. This analogous synthesis is carried out in the presence of a

base, such as potassium carbonate, in an aqueous solution.

Reactivity of N-Hydroxymethyl Succinimide
The reactivity of N-Hydroxymethyl succinimide is centered around the N-hydroxymethyl

group. This functional group can be expected to undergo reactions typical of N-acyl-N-

hydroxymethyl compounds.

Reaction with Nucleophiles
The N-hydroxymethyl group can act as an electrophile, particularly after protonation of the

hydroxyl group, making it susceptible to attack by nucleophiles. This can lead to the

substitution of the hydroxyl group and the formation of a new bond at the methylene carbon.

A proposed general mechanism for the reaction with a generic nucleophile (Nu-H) is shown

below:
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Reaction of N-Hydroxymethyl Succinimide with a Nucleophile
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Caption: Proposed reaction pathway with a nucleophile.

This reactivity makes N-Hydroxymethyl succinimide a potential reagent for the

"succinimidomethylation" of various substrates, including amines, thiols, and other nucleophilic

species. However, specific studies detailing these reactions and their yields are not widely

reported.

Stability and Decomposition
Information regarding the thermal and chemical stability of N-Hydroxymethyl succinimide is

limited. Like many N-hydroxymethyl compounds, it may be susceptible to decomposition upon

heating, potentially retro-reacting to yield succinimide and formaldehyde. The stability is also

likely influenced by pH, with acidic or basic conditions potentially catalyzing decomposition or

other reactions.

Experimental Protocols
Detailed and validated experimental protocols for the synthesis and reactions of N-
Hydroxymethyl succinimide are not readily available in the public domain. Researchers
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interested in utilizing this compound may need to adapt procedures from related N-

hydroxymethyl compounds, such as the synthesis of N-hydroxymethyl-nicotinamide, which

involves the reaction of the corresponding amide with formaldehyde in the presence of a base.

Disclaimer: The following is a generalized, hypothetical protocol based on analogous reactions

and should be optimized and validated under appropriate laboratory conditions.

Hypothetical Synthesis of N-Hydroxymethyl Succinimide:

To a solution of succinimide (1 equivalent) in water, add an excess of aqueous formaldehyde

(e.g., 2-3 equivalents of a 37% solution).

Add a catalytic amount of a base, such as potassium carbonate.

The reaction mixture is stirred, potentially with gentle heating (e.g., in a boiling water bath for

a defined period).

Reaction progress should be monitored by a suitable analytical technique (e.g., TLC or LC-

MS).

Upon completion, the product may be isolated by cooling the reaction mixture to induce

crystallization, followed by filtration. Alternatively, extraction with an appropriate organic

solvent may be necessary.

The crude product should be purified, for instance, by recrystallization from a suitable

solvent.

Conclusion
N-Hydroxymethyl succinimide is a compound with potential applications in organic synthesis

as a means to introduce a succinimidomethyl group. While its basic chemical properties and a

likely synthetic route are known, there is a notable lack of in-depth studies on its specific

reactivity, stability, and quantitative reaction parameters. Further research is required to fully

elucidate its chemical behavior and to develop standardized experimental protocols for its

synthesis and application. This would be of significant value to researchers in drug

development and other areas of chemical science who may benefit from the unique chemical

properties of this molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1213305?utm_src=pdf-body
https://www.benchchem.com/product/b1213305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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